Cas no 101398-45-2 (Methanimidamide, N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethyl-, compd. with iodomethane (1:1))

Methanimidamide, N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethyl-, compd. with iodomethane (1:1) structure
101398-45-2 structure
Product Name:Methanimidamide, N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethyl-, compd. with iodomethane (1:1)
CAS No:101398-45-2
MF:C10H13IN4S
MW:348.206492185593
CID:1129096
Update Time:2023-04-06

Methanimidamide, N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethyl-, compd. with iodomethane (1:1) Chemical and Physical Properties

Names and Identifiers

    • N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethylimidoformamide - iodomethane (1:1)
    • N'-(2,1,3-benzothiadiazol-4-yl)-N,N-dimethylmethanimidamide,iodomethane
    • Methanimidamide, N'-2,1,3-benzothiadiazol-4-yl-N,N-dimethyl-, compd. with iodomethane (1:1)
    • Inchi: 1S/C9H10N4S.CH3I/c1-13(2)6-10-7-4-3-5-8-9(7)12-14-11-8;1-2/h3-6H,1-2H3;1H3/b10-6-;
    • InChI Key: KTBPRCFPZXZROS-OTUCAILMSA-N
    • SMILES: CI.N(/C1=CC=CC2=NSN=C12)=C/N(C)C

Computed Properties

  • Exact Mass: 347.991
  • Monoisotopic Mass: 347.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 348.21g/mol
  • Topological Polar Surface Area: 69.6A^2

Experimental Properties

  • Boiling Point: 317°C at 760 mmHg
  • Flash Point: 145.5°C
  • PSA: 69.62000
  • LogP: 2.96390
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